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Introduction

N-Nitroso Lidocaine is a critical reference standard for the quality control of Lidocaine drug
substances and products.[1][2] As a nitrosamine impurity, its presence in pharmaceutical
formulations is a significant concern due to the potential carcinogenic properties of this class of
compounds.[3][4] Regulatory bodies worldwide have stringent requirements for monitoring and
controlling nitrosamine impurities in pharmaceuticals.[1][2] This document provides detailed
application notes and protocols for the use of N-Nitroso Lidocaine as a reference standard in
analytical method development, validation, and routine quality control testing.[1][2][5] These
protocols are essential for ensuring that Lidocaine-containing products meet the safety and
quality standards set by regulatory agencies like the FDA and EMA.[1][2]

Applications in Quality Control

N-Nitroso Lidocaine and its related compounds, such as N-nitroso-desethyl Lidocaine, serve
as essential reference materials in several key areas of pharmaceutical quality control:[1][3][6]
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» Analytical Method Development: As a certified reference standard, N-Nitroso Lidocaine is
used to develop and optimize analytical methods, primarily chromatography-based
techniques like HPLC and GC-MS, for the detection and quantification of this specific
impurity in Lidocaine active pharmaceutical ingredients (APIs) and finished drug products.[1]

[2]

e Method Validation (AMV): The reference standard is crucial for validating the performance of
analytical methods according to ICH guidelines.[7] This includes establishing key validation
parameters such as linearity, accuracy, precision, specificity, limit of detection (LOD), and
limit of quantification (LOQ).[7]

» Impurity Quantification: In routine quality control, N-Nitroso Lidocaine is used to prepare
calibration standards and controls to accurately quantify the levels of this impurity in
production batches of Lidocaine.[1][Z]

o Forced Degradation Studies: It can be used to understand the degradation pathways of
Lidocaine and identify potential impurities that may form under various stress conditions.

Quantitative Data Summary

The following tables summarize typical analytical performance characteristics for methods used
in the quantification of N-Nitroso Lidocaine and related impurities.

Table 1: HPLC-MS Method Performance for N-nitroso-desethyl Lidocaine[1]

Parameter Result
Range 9 - 1080 ppm
Linearity (R) 1.000

RSD% Reference Sol. 2.8%
Accuracy Limit Level 82.5-91.4%
LOD (S/N=3) 3 ppm

LOQ (S/N=10) 9 ppm
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Table 2: GC-MS Method Performance for N-nitrosodiethylamine (NDEA) in Lidocaine
Ointment[1]

Parameter Result
RSD% Reference Sol. 6.5%
Accuracy Limit Level 89.2 -97.1%
LOD (S/N=3) 10 ppm

LOQ (S/N=10) 30 ppm

Experimental Protocols

Protocol 1: Determination of N-Nitroso Lidocaine by
High-Performance Liquid Chromatography-Mass
Spectrometry (HPLC-MS)

This protocol describes a general method for the determination of N-Nitroso Lidocaine in a
Lidocaine drug substance.

4.1.1. Materials and Reagents

N-Nitroso Lidocaine Reference Standard

 Lidocaine API (for spiking and matrix effect evaluation)
o Acetonitrile (HPLC grade)

e Methanol (HPLC grade)

e Formic Acid (LC-MS grade)

e Deionized Water (18.2 MQ-cm)

e 0.45 um Syringe Filters

4.1.2. Instrumentation
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e HPLC system with a UV or Diode Array Detector (DAD) and a Mass Spectrometric (MS)
detector (e.g., single quadrupole or triple quadrupole).

o Analytical column: A reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 3.5 pum particle
size) is commonly used.[8]

4.1.3. Chromatographic Conditions

e Mobile Phase A: 0.1% Formic Acid in Water

o Mobile Phase B: 0.1% Formic Acid in Acetonitrile

e Gradient Program:

o 0-5min: 10% B

o 5-20 min: 10-90% B (linear gradient)

o 20-25 min: 90% B

o 25.1-30 min: 10% B (re-equilibration)

e Flow Rate: 0.8 mL/min

e Column Temperature: 30 °C

e Injection Volume: 10 pL

e UV Detection: 230 nm

e MS Detector: Electrospray lonization (ESI) in positive mode. Monitor for the specific m/z of
N-Nitroso Lidocaine.

4.1.4. Sample Preparation

Standard Stock Solution (100 pg/mL): Accurately weigh and dissolve 10 mg of N-Nitroso
Lidocaine reference standard in 100 mL of methanol.
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o Working Standard Solutions: Prepare a series of dilutions from the stock solution in the
mobile phase to create calibration standards ranging from 0.01 pg/mL to 1.0 pg/mL.

o Sample Preparation: Accurately weigh 100 mg of the Lidocaine drug substance into a 100
mL volumetric flask. Dissolve in and dilute to volume with the mobile phase. Filter the
solution through a 0.45 um syringe filter before injection.

4.1.5. Data Analysis

Construct a calibration curve by plotting the peak area of N-Nitroso Lidocaine against its
concentration. Determine the concentration of N-Nitroso Lidocaine in the sample by
comparing its peak area to the calibration curve.

Protocol 2: Determination of N-Nitroso Lidocaine by Gas
Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general procedure for the analysis of volatile nitrosamines, including
N-Nitroso Lidocaine, in pharmaceutical products.

4.2.1. Materials and Reagents

N-Nitroso Lidocaine Reference Standard

Dichloromethane (GC grade)

Sodium Hydroxide Solution (1 M)

Anhydrous Sodium Sulfate

4.2.2. Instrumentation

e Gas chromatograph coupled to a Mass Spectrometer (GC-MS).

e GC Column: A low-bleed, mid-polarity column (e.g., 30 m x 0.25 mm, 0.25 pm film thickness)
is suitable.

4.2.3. Chromatographic Conditions
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o Carrier Gas: Helium at a constant flow of 1.0 mL/min.
 Injection Mode: Splitless (1 pL).
e Inlet Temperature: 250 °C.
e Oven Temperature Program:
o Initial temperature: 50 °C, hold for 2 minutes.
o Ramp 1: 10 °C/min to 180 °C.
o Ramp 2: 20 °C/min to 280 °C, hold for 5 minutes.
e MS Transfer Line Temperature: 280 °C.
e lon Source Temperature: 230 °C.
* MS Mode: Selected lon Monitoring (SIM) for the target ions of N-Nitroso Lidocaine.
4.2.4. Sample Preparation

o Standard Stock Solution (100 pg/mL): Accurately weigh and dissolve 10 mg of N-Nitroso
Lidocaine reference standard in 100 mL of dichloromethane.

o Working Standard Solutions: Prepare a series of dilutions from the stock solution in
dichloromethane to create calibration standards.

o Sample Preparation (Liquid-Liquid Extraction): a. Weigh an amount of the sample equivalent
to 250 mg of Lidocaine into a centrifuge tube.[9] b. Add 10 mL of 1 M Sodium Hydroxide
solution and vortex for 1 minute.[9] c. Add 5 mL of dichloromethane and shake vigorously for
5 minutes.[9] d. Centrifuge to separate the layers. e. Carefully transfer the organic (bottom)
layer to a clean vial containing anhydrous sodium sulfate to remove any residual water. f.
Inject the dried organic layer into the GC-MS.

4.2.5. Data Analysis
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Generate a calibration curve from the working standard solutions. Quantify the amount of N-
Nitroso Lidocaine in the sample extract by comparing its peak area to the calibration curve.

Visualizations
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Caption: Quality Control Workflow for N-Nitroso Lidocaine Analysis.
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Caption: Formation Pathway of N-Nitroso Lidocaine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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